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Compound of Interest

Compound Name: Trk-IN-19

Cat. No.: B12395496

Disclaimer: A specific Safety Data Sheet (SDS) for Trk-IN-19 is not publicly available. The
following guidance is based on the safety profile of a structurally similar compound, Trk-IN-12,
and established best practices for handling potent, powdered kinase inhibitors. Researchers
must exercise extreme caution and treat Trk-IN-19 as a substance with potential biological
activity and unknown long-term health effects. This guide is intended to supplement, not
replace, a thorough risk assessment and adherence to your institution's safety protocols.

Trk-IN-19 is a potent Tropomyosin receptor kinase (Trk) inhibitor, a class of compounds
investigated for their potential in cancer research. Due to its biological activity, it is imperative
that researchers, scientists, and drug development professionals handle this compound with
the highest degree of care to minimize exposure and ensure a safe laboratory environment.
This document provides essential safety and logistical information, including operational and
disposal plans, to guide laboratory personnel.

Hazard Identification and Precautionary Measures

Based on the available data for a similar compound, Trk-IN-12, Trk-IN-19 should be considered
as potentially harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]
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Hazard Statement [based on Trk-IN-12] Precautionary Statement

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using
H302: Harmful if swallowed this product. P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell. P330: Rinse mouth.

H410: Very toxic to aquatic life with long lasting P273: Avoid release to the environment. P391:

effects Collect spillage.

G | Handi P501: Dispose of contents/container to an
eneral Handlin
J approved waste disposal plant.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following PPE
is mandatory when handling Trk-IN-19 in its powdered form or in solution.

PPE Component Specification Rationale

Prevents skin contact. Double
o gloving provides an extra layer
Gloves Nitrile, double-gloved o
of protection in case of a

breach in the outer glove.

Protects eyes from splashes
) Chemical safety goggles and a  and airborne particles. A face
Eye Protection ) ) .
face shield shield offers additional

protection for the entire face.

Prevents contamination of
) personal clothing. Cuffed
Lab Coat Disposable, cuffed sleeves )
sleeves provide a better seal

with gloves.

Essential for handling the
_ ) NIOSH-approved N95 or
Respiratory Protection ) ) powdered form to prevent
higher-rated respirator ) ] ] )
inhalation of fine particles.
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Operational Plan: Safe Handling Procedures

Adherence to a strict operational workflow is critical to minimize the risk of exposure during
routine laboratory procedures involving Trk-IN-19.

1. Engineering Controls:

e Chemical Fume Hood: All handling of powdered Trk-IN-19, including weighing and initial
solubilization, must be performed in a certified chemical fume hood to contain any airborne
particles.

o Ventilated Enclosure: A ventilated balance enclosure is recommended for weighing the
compound to provide an additional layer of containment.

2. Step-by-Step Handling Protocol:

o Preparation: Before starting, ensure the chemical fume hood is clean and uncluttered.
Gather all necessary equipment and reagents.

e Donning PPE: Put on all required PPE in the correct order: lab coat, inner gloves, respirator,
eye protection, face shield, and outer gloves.

o Weighing: Carefully weigh the desired amount of Trk-IN-19 powder in the ventilated
enclosure or chemical fume hood. Use anti-static weighing paper or a tared container to
minimize spillage.

« Solubilization: Add the solvent to the container with the weighed powder inside the chemical
fume hood. Ensure the container is securely capped before vortexing or sonicating to
dissolve the compound.

» Working with Solutions: When working with solutions of Trk-IN-19, always handle them
within the chemical fume hood.

o Decontamination: After each use, decontaminate all surfaces and equipment that may have
come into contact with Trk-IN-19. A 70% ethanol solution followed by a suitable laboratory
disinfectant is recommended.
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» Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-
contamination. Dispose of all disposable PPE as hazardous waste. Wash hands thoroughly
with soap and water after removing all PPE.

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate action is crucial.

Type of Exposure Immediate Action

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.

Skin Contact Remove contaminated clothing while under a
safety shower. Seek immediate medical

attention.

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding
Eye Contact ) ] ] ]

the eyelids open. Seek immediate medical

attention.

Move the affected person to fresh air
Inhalation immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention and

Ingestion ) ) )
provide the medical team with as much
information about the compound as possible.
For a small spill, absorb the material with an
inert absorbent material and place it in a sealed
Spill container for disposal. For a large spill,

evacuate the area and contact your institution's

environmental health and safety department.

Disposal Plan

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper disposal of Trk-IN-19 and contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

» Solid Waste: All solid waste, including unused powder, contaminated weighing paper, and
disposable PPE, must be collected in a clearly labeled, sealed hazardous waste container.

 Liquid Waste: All liquid waste containing Trk-IN-19, including unused solutions and rinsates,
must be collected in a separate, clearly labeled hazardous waste container. Do not pour any
liquid waste containing this compound down the drain.

o Sharps: Contaminated sharps, such as needles and pipette tips, must be disposed of in a
designated sharps container for hazardous chemical waste.

o Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous
chemical waste.

Safe Handling Workflow for Trk-IN-19
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Safe Handling Workflow for Trk-IN-19
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Caption: Workflow for the safe handling of Trk-IN-19 from preparation to cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Research: Essential Safety and
Handling Guide for Trk-IN-19]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395496#personal-protective-equipment-for-
handling-trk-in-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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